Cas no 4403-90-1 (Acid Green 25)

Acid Green 25 Properties

Names and Identifiers

• Acid Green 25
• Alizarin Cyanin Green G
• Alizarin Cyanone Green B Extra
• C.I. 61570
• acid green 25 (C.I. 61570)
• C.I. Acid Green 25
• Acid Green 25 (C.I.)
• disodium 2,2-(9,10-dioxoanthracene-1,4-diyldiimino)bis(5-methylsulphonate)
• disodium 2,2-(anthraquinone-1,4-diimino)bis(5-methylsulphonate)
• Alizarin cyanin green F
• ACID GREEN 25 C.I. 61570
• Alizarin green
• Anthraquinone Green
• cgreen
• cgreen5
• cgreen8
• CGREENNO.5
• Chrome Green Anthraquinone
• D and C green 5
• DC Green No. 5
• Green GS
• MIDORI201
• zelenkysela25
• Disodium 2,2'-(9,10-dioxoanthracene-1,4-diyldiimino)bis(5-methylsulphonate)
• +Expand

• MDL： MFCD00001193
• InChIKey： FPAYXBWMYIMERV-UHFFFAOYSA-L
• Inchi： InChI=1S/C28H22N2O8S2.2Na/c1-15-7-9-19(23(13-15)39(33,34)35)29-21-11-12-22(30-20-10-8-16(2)14-24(20)40(36,37)38)26-25(21)27(31)17-5-3-4-6-18(17)28(26)32;;/h3-14,29-30H,1-2H3,(H,33,34,35)(H,36,37,38);;/q;2*+1/p-2
• SMILES： [Na+].[Na+].CC1C=CC(NC2C=CC(NC3C=CC(C)=CC=3S([O-])(=O)=O)=C3C(C4=CC=CC=C4C(=O)C=23)=O)=C(S([O-])(=O)=O)C=1

Computed Properties

• Exact Mass: 622.04600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 4
• Monoisotopic Mass: 622.046
• Heavy Atom Count: 42
• Complexity: 1060
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• XLogP3: nothing
• Tautomer Count: 8
• Surface Charge: 0
• Topological Polar Surface Area: 189A^2

Experimental Properties

• LogP: 6.68180
• PSA: 189.36000
• Merck: 252
• Water Partition Coefficient: 36 g/L (20 ºC)
• Melting Point: 235-238 °C (lit.)
• Color/Form: Blue green powder.
• Solubility: Soluble in water, soluble in o-chlorophenol, slightly soluble in acetone and ethanol, insoluble in chloroform and toluene.
• Color index: 61570

Acid Green 25 Security Information

• Symbol: GHS07
• RTECS：DB5044000
• WGK Germany：2
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R36
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 3077 9 / PGIII
• Hazard Statement： H319
• Warning Statement： P305 + P351 + P338
• Prompt：warning
• Storage Condition：Warehouse ventilation and low temperature drying
• Risk Phrases： 51/53
• Signal Word：GHS07

Acid Green 25 Customs Data

• HS CODE：3204120000
• Customs Data：

  China Customs Code:

  3204120000

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments